Cas no 31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-)

• Product name: Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
• CAS No: 31037-50-0
• MF: C₂₄H₁₆N₂O₆S₂
• MW: 492.524
• CID: 3935391
• PubChem ID: 104312

Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
• 4,4'-(1,10-Phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)
• 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid
• 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
• bathophenanthroline 4',4''-disulfonic acid
• Q27147662
• 4-[7-(4-sulfophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonic Acid
• CHEBI:78159
• SCHEMBL338486
• 31037-50-0
• DTXSID70866276

• Inchi： InChI=1S/C24H16N2O6S2/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32/h1-14H,(H,27,28,29)(H,30,31,32)
• InChI Key： HGFIOWHPOGLXPU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 492.04497858Da
• Monoisotopic Mass: 492.04497858Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 151Ų